Cas no 38936-60-6 (1-(Ammoniooxy)methyl-4-chlorobenzene Chloride)

• Product Name: 1-(Ammoniooxy)methyl-4-chlorobenzene Chloride
• CAS No: 38936-60-6
• MF: C₇H₉Cl₂NO
• MW: 194.058459997177
• MDL: MFCD01114589
• CID: 315778
• PubChem ID: 217573
• Update Time: 2025-04-19

1-(Ammoniooxy)methyl-4-chlorobenzene Chloride Chemical and Physical Properties

Names and Identifiers

• O-(4-Chlorobenzyl)hydroxylamine hydrochloride
• 1-[(Aminooxy)methyl]-4-chlorobenzene hydrochloride
• 1-[(AMMONIOOXY)METHYL]-4-CHLOROBENZENE CHLORIDE
• Hydroxylamine,O-[(4-chlorophenyl)methyl]-, hydrochloride (1:1)
• O-[(4-chlorophenyl)methyl]Hydroxylamine hydrochloride
• 4-Chlorobenzyloxyamine hydrochloride
• O-(p-Chlorobenzyl)hydroxylamine hydrochloride
• Hydroxylamine, O-(p-chlorobenzyl)-, hydrochloride
• Hydroxylamine, O-[(4-chlorophenyl)methyl]-, hydrochloride
• 1-[(aminooxy)methyl]-4-chlorobenzene hydrochloride(1:1)
• C7H8ClN
• C7H8ClNO.ClH
• 1-[(Aminooxy)methyl]-4-chlorobenzenehydrochloride
• 38936-60-6
• A6551
• O-[(4-chlorophenyl)methyl]hydroxylamine;hydrochloride
• J-504078
• CHEMBL3764023
• EN300-7379422
• O-(4-Chloro-benzyl)-hydroxylamine hydrochloride
• O-[(4-Chlorophenyl)methyl]hydroxylamine--hydrogen chloride (1/1)
• 5E-044
• MFCD01114589
• AKOS005070598
• AM90374
• O-(4-Chlorobenzyl)hydroxylamine HCl
• BDBM50146529
• SCHEMBL1715739
• FT-0680434
• DTXSID10959772
• 4-Chlorobenzyloxyamine HCl
• Hydroxylamine, O-[(4-chlorophenyl)methyl]-, hydrochloride (1:1)
• CS-B1210
• VIFDVZZLHVXUHV-UHFFFAOYSA-N
• DB-069742
• 1-(Ammoniooxy)methyl-4-chlorobenzene Chloride

• MDL： MFCD01114589
• Inchi： 1S/C7H8ClNO.ClH/c8-7-3-1-6(2-4-7)5-10-9;/h1-4H,5,9H2;1H
• InChI Key： VIFDVZZLHVXUHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CON.Cl

Computed Properties

• Exact Mass: 193.00600
• Monoisotopic Mass: 193.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 91.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Experimental Properties

• Melting Point: 243-244 ºC (dec.)
• PSA: 35.25000
• LogP: 3.23260

1-(Ammoniooxy)methyl-4-chlorobenzene Chloride Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38